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Compound Name: 4-Bromobenzyl Chloride

CAS No.: 589-17-3

Cat. No.: B1329333

Get Quote

An In-Depth Technical Guide to 4-Bromobenzyl Chloride

Introduction
4-Bromobenzyl chloride, with the Chemical Abstracts Service (CAS) number 589-17-3, is a

versatile bifunctional organic compound.[1][2][3] It serves as a crucial intermediate and building

block in a wide array of synthetic applications, particularly within the pharmaceutical and

agrochemical industries.[1][2] This guide provides a comprehensive overview of its chemical

and physical properties, synthesis, reactivity, applications, and safety protocols, tailored for

researchers and professionals in drug development and chemical synthesis.

Chemical Identity and Properties
4-Bromobenzyl chloride is a disubstituted benzene derivative, featuring both a brominated

aromatic ring and a benzylic chloride. This unique structure imparts differential reactivity,

making it a valuable synthon. The benzylic chloride is highly susceptible to nucleophilic

substitution, while the aryl bromide can participate in various cross-coupling reactions.[2]

Table 1: Physicochemical Properties of 4-Bromobenzyl Chloride
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Property Value Source(s)

CAS Number 589-17-3 [1][2][3]

Molecular Formula C₇H₆BrCl [1][3][4]

Molecular Weight 205.48 g/mol [1][2][3]

Appearance

White to light yellow crystalline

powder or granules.[1][4][5][6]

[7]

[1][5][6][7]

Melting Point 36-40 °C [3][4][5]

Boiling Point 136-139 °C at 27 mmHg [4][5][7]

Density 1.541 g/cm³ [2]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

dichloromethane, and THF.[1]

[2][4][7]

[1][2][4]

IUPAC Name
1-bromo-4-

(chloromethyl)benzene
[4]

Synonyms
p-Bromo-alpha-chlorotoluene,

4-Bromo-α-chlorotoluene
[3][4][6][7]

Synthesis and Purification
A common laboratory-scale synthesis of 4-bromobenzyl chloride involves the chlorination of

4-bromobenzyl alcohol. This can be achieved using various chlorinating agents, such as oxalyl

chloride or thionyl chloride, in an appropriate solvent like dichloromethane.[1]

Experimental Protocol: Synthesis from 4-Bromobenzyl
Alcohol

Setup: To a round-bottom flask equipped with a magnetic stirrer, add 4-bromobenzyl alcohol

and dichloromethane.
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Reaction: Stir the mixture for approximately 10 minutes. Slowly add a stoichiometric

equivalent of oxalyl chloride to the solution at room temperature.

Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate

forms, it can be removed by filtration.

Isolation: The filtrate is concentrated under reduced pressure to yield crude 4-bromobenzyl
chloride.

Purification: The product can be further purified by recrystallization from ethanol or by

vacuum distillation.[1][7] Purity should be confirmed by ¹H NMR and ¹³C NMR spectroscopy.

[1]

Synthesis Workflow Diagram
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Reaction Setup
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Caption: General workflow for the synthesis of 4-bromobenzyl chloride.
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Applications in Organic Synthesis and Drug
Development
4-Bromobenzyl chloride is a cornerstone intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1] Its utility stems from the ability to selectively functionalize either the

benzylic or the aromatic position.

Nucleophilic Substitution Reactions
The chloromethyl group is an excellent electrophile for Sₙ2 reactions. For example, it readily

reacts with nucleophiles like sodium cyanide to form 4-bromobenzyl cyanide, a precursor for

synthesizing molecules with anti-inflammatory and antimicrobial properties.[2][8]

Reaction Example: Synthesis of 4-Bromobenzyl Cyanide

The reaction with sodium cyanide in an ethanol solvent proceeds via a nucleophilic substitution

mechanism, where the cyanide ion displaces the chloride.[8][9] The bromine atom on the

aromatic ring is significantly less reactive towards nucleophilic substitution under these

conditions due to its direct attachment to the sp² hybridized carbon of the benzene ring.[8]

Reaction Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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